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Compound of Interest

Compound Name: (+)-Norgestrel

Cat. No.: B1679924

Immediate Safety and Logistical Information for the Disposal of (+)-Norgestrel

(+)-Norgestrel, a synthetic progestin, requires careful handling and disposal due to its potential
health and environmental risks. As a compound suspected of causing cancer, potentially
damaging fertility, and being very toxic to aquatic life, adherence to proper disposal protocols is
critical for ensuring personnel safety and environmental protection.[1][2] This guide provides
essential, step-by-step information for researchers, scientists, and drug development
professionals on the proper disposal of (+)-Norgestrel.

Hazard Profile of (+)-Norgestrel

Understanding the specific hazards associated with (+)-Norgestrel is the first step in safe
handling and disposal. The compound is classified under the Globally Harmonized System
(GHS) with several hazard statements.
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Hazard Class GHS Code Hazard Statement Citations
) o Suspected of causing
Carcinogenicity H351 [1][2]
cancer

May damage fertility
: . or the unborn child.
Reproductive Toxicity H360-H362 [1112]
May cause harm to

breast-fed children

Skin Irritation H315 Causes skin irritation [1][3]
o Causes serious eye
Eye Irritation H319 o [1][3]
irritation

. - Very toxic to aquatic
Acute Aquatic Toxicity =~ H400 i [1112]
ife

Very toxic to aquatic
H410 life with long lasting [1112]
effects

Chronic Aquatic

Toxicity

Experimental Protocols for Disposal

Due to its hazardous nature, the recommended disposal method for (+)-Norgestrel is through
a licensed professional waste disposal service. Direct chemical neutralization or inactivation
protocols are not advised for general laboratory settings without specific validation and
regulatory approval.

Step-by-Step Disposal Procedure:
e Segregation and Collection:

o Collect all (+)-Norgestrel waste, including pure compound, contaminated labware (e.g.,
vials, pipette tips), and personal protective equipment (PPE), in a dedicated, clearly
labeled, and sealed hazardous waste container.

o The container must be compatible with the chemical waste and comply with federal, state,
and local regulations.[4]
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e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the name "(+)-
Norgestrel,” and all applicable hazard pictograms (Health Hazard, Irritant, Environmental
Hazard).[1]

o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials.
e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the contractor with the Safety Data Sheet (SDS) for (+)-Norgestrel to ensure they
are aware of the material's hazards.[1][2][3]

e Spill Management:
o In case of a spill, evacuate the area if necessary.[3]
o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[5]

o For small spills of solid material, carefully sweep or vacuum the material into a disposal
container, avoiding dust generation.[5]

o For solutions, absorb the spill with an inert, non-combustible material like diatomite or
universal binders.[3]

o Decontaminate the spill area with alcohol and dispose of all cleanup materials as
hazardous waste.[3]

Important Considerations:
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» DO NOT dispose of (+)-Norgestrel down the drain. Its high aquatic toxicity can cause
significant harm to the environment.[1][6][7]

e DO NOT mix (+)-Norgestrel waste with non-hazardous waste.

» Always consult and adhere to all applicable federal, state, and local regulations for
hazardous waste disposal, as these may vary.[4]

Logical Workflow for (+)-Norgestrel Disposal

The following diagram outlines the decision-making process for the proper disposal of (+)-
Norgestrel waste generated in a laboratory setting.
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Start: (+)-Norgestrel Waste Generated

Contaminated Material?
(e.g., PPE, glassware, solutions)

Pure/Unused (+)-Norgestrel Contaminated Waste

Segregate into a Designated
Hazardous Waste Container

Label Container with Chemical Name
and Hazard Pictograms

Store in Secure, Designated
Waste Accumulation Area

Contact Institutional EHS or
Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (+)-Norgestrel in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679924#norgestrel-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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